![molecular formula C20H24ClN3O2 B5834833 N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide](/img/structure/B5834833.png)
N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide, also known as TAK-659, is a small molecule inhibitor that has gained attention in scientific research due to its potential therapeutic benefits. TAK-659 has been shown to have inhibitory effects on certain enzymes and pathways that are involved in the progression of various diseases.
Mechanism of Action
N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide exerts its inhibitory effects on BTK, ITK, and JAK by binding to the ATP-binding site of these enzymes. This binding prevents the enzymes from phosphorylating their downstream targets, leading to a decrease in the activation of various signaling pathways. This ultimately results in a decrease in the proliferation and survival of cancer cells, as well as a decrease in the activation of immune cells in autoimmune and inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical models. In cancer models, this compound has been shown to decrease the proliferation and survival of cancer cells, as well as inhibit tumor growth. In autoimmune and inflammatory disease models, this compound has been shown to decrease the activation of immune cells and the production of pro-inflammatory cytokines. This compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide in lab experiments is its specificity for BTK, ITK, and JAK. This allows for the selective inhibition of these enzymes without affecting other signaling pathways. However, one limitation of using this compound is its potential off-target effects, which may lead to unwanted side effects and toxicity. Additionally, this compound may not be effective in all disease models, highlighting the need for further research to identify the optimal conditions for its use.
Future Directions
There are several future directions for the research and development of N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide. One potential direction is the investigation of its use in combination with other therapeutic agents, such as chemotherapy or immunotherapy, to enhance its efficacy. Additionally, further research is needed to identify the optimal dosing and treatment regimens for this compound in various disease models. Finally, the development of this compound analogs with improved pharmacokinetic and pharmacodynamic properties may lead to the identification of more potent and selective inhibitors for BTK, ITK, and JAK.
Synthesis Methods
The synthesis of N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide involves several steps, including the reaction of 4-chloro-2-methylphenylamine with 4-methoxybenzaldehyde to form an imine intermediate. This intermediate is then reduced with sodium borohydride to form the corresponding amine, which is subsequently reacted with 1-(2-chloroacetyl) piperazine to yield this compound.
Scientific Research Applications
N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide has been studied extensively in preclinical models of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In vitro and in vivo studies have shown that this compound has inhibitory effects on several enzymes and pathways, including Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and Janus kinase (JAK). These enzymes and pathways are involved in the progression of various diseases, making this compound a potential therapeutic agent for these conditions.
Properties
IUPAC Name |
N-(4-chloro-2-methylphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O2/c1-15-13-16(21)3-8-19(15)22-20(25)14-23-9-11-24(12-10-23)17-4-6-18(26-2)7-5-17/h3-8,13H,9-12,14H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBAXMDNOYIUNAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.